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Compound of Interest

Compound Name:
Ethyl 1-(phenylsulfonyl)piperidine-

4-carboxylate

Cat. No.: B016171 Get Quote

An In-depth Technical Guide on Ethyl 1-(phenylsulfonyl)piperidine-4-carboxylate

This technical guide provides a comprehensive overview of Ethyl 1-
(phenylsulfonyl)piperidine-4-carboxylate, a compound of interest for researchers, scientists,

and professionals in drug development. Due to its structural motifs, this molecule is a valuable

intermediate in the synthesis of various pharmaceutical agents. Piperidine derivatives are

known to be core structures in many bioactive compounds, and the addition of a phenylsulfonyl

group can significantly influence the molecule's physicochemical properties and biological

activity.

Molecular Profile
The fundamental properties of Ethyl 1-(phenylsulfonyl)piperidine-4-carboxylate are detailed

below. The molecular formula is C14H19NO4S, and the calculated molecular weight is

approximately 313.37 g/mol .

Structural and Physicochemical Data
For comparative analysis, the following table summarizes the key data for Ethyl 1-
(phenylsulfonyl)piperidine-4-carboxylate and a selection of structurally related analogs. This

contextual data is essential for understanding the influence of minor structural modifications on

the overall properties of the molecule.
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Compound
Name

Molecular
Formula

Molecular
Weight ( g/mol
)

CAS Number Notes

Ethyl 1-

(phenylsulfonyl)p

iperidine-4-

carboxylate

C14H19NO4S
313.37

(Calculated)
Not Available

The primary

subject of this

guide.

Ethyl 1-

(methylsulfonyl)p

iperidine-4-

carboxylate

C9H17NO4S 235.30 320424-42-8

A close analog

with a

methylsulfonyl

instead of a

phenylsulfonyl

group.[1][2]

Ethyl 1-

(ethylsulfonyl)pip

eridine-4-

carboxylate

C10H19NO4S
249.33

(Calculated)
832118-87-3

Features an

ethylsulfonyl

group on the

piperidine

nitrogen.[3]

Ethyl 4-

(phenylsulfonyl)p

iperazine-1-

carboxylate

C13H18N2O4S 298.35 Not Available

A related

compound with a

piperazine ring

instead of

piperidine.[4]

Ethyl 1-

benzylpiperidine-

4-carboxylate

C15H21NO2 247.33 Not Available
An analog with a

benzyl group.[5]

Experimental Protocols
The synthesis of Ethyl 1-(phenylsulfonyl)piperidine-4-carboxylate can be achieved through

the sulfonylation of the parent piperidine. The following protocol is a standard method adapted

from the synthesis of analogous compounds.
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Synthesis of Ethyl 1-(phenylsulfonyl)piperidine-4-
carboxylate
Materials:

Ethyl piperidine-4-carboxylate

Benzenesulfonyl chloride

Triethylamine (or another suitable base)

Dichloromethane (or another suitable aprotic solvent)

Saturated aqueous sodium bicarbonate solution

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Standard laboratory glassware and magnetic stirrer

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve ethyl

piperidine-4-carboxylate in anhydrous dichloromethane. Cool the solution to 0 °C in an ice

bath.

Addition of Base: Add triethylamine to the solution. This will act as a base to neutralize the

hydrochloric acid byproduct of the reaction.

Addition of Sulfonylating Agent: While maintaining the temperature at 0 °C, add

benzenesulfonyl chloride dropwise to the stirred solution.

Reaction Progression: Allow the reaction mixture to warm to room temperature and stir for

several hours until the reaction is complete (monitoring by thin-layer chromatography is

recommended).
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Work-up:

Quench the reaction by adding water.

Separate the organic layer.

Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution

and then with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter off the drying agent.

Purification: Concentrate the filtrate under reduced pressure using a rotary evaporator to

yield the crude product. The crude product can be further purified by column chromatography

on silica gel.

Visualized Workflow
The following diagram illustrates the synthetic pathway for Ethyl 1-
(phenylsulfonyl)piperidine-4-carboxylate.

Ethyl piperidine-4-carboxylate
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Triethylamine in
Dichloromethane
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Click to download full resolution via product page

Caption: Synthetic pathway for Ethyl 1-(phenylsulfonyl)piperidine-4-carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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